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Introduction

TMP778 is a potent and selective inverse agonist of the Retinoic acid receptor-related orphan
receptor gamma t (RORyt). RORVyt is a key transcription factor in the differentiation and
function of T helper 17 (Th17) cells, which play a critical role in the pathogenesis of various
autoimmune and inflammatory diseases. By inhibiting RORyt, TMP778 effectively suppresses
the production of pro-inflammatory cytokines, primarily Interleukin-17 (IL-17), making it a
valuable tool for in vivo studies of autoimmune disease models. These application notes
provide detailed protocols for the administration of TMP778 to mouse models, based on
established methodologies in the scientific literature.

Data Presentation

The following tables summarize the quantitative data for TMP778 administration in mouse
models as reported in peer-reviewed studies.

Table 1: TMP778 Administration Parameters in Mouse Models
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Parameter Details Mouse Model Reference
o ) Subcutaneous (s.c.)
Administration Route o EAU, EAE [1][2]13]
Injection
Dosage 20 mg/kg, twice daily EAU [1]
200 er injection,
© K9 Perin EAE (B4
twice daily
3%
) N dimethylacetamide,
Vehicle Composition 1 EAU [1]
10% Solutol, 87%
saline
_ N Dimethyl sulfoxide
Vehicle Composition 2 EAU, EAE [11[3]
(DMSO0)
Treatment Schedule Twice daily injections EAU, EAE [1103114]
Table 2: In Vitro Efficacy of TMP778
Assay ICs0 Cell Type Reference
FRET Assay 7nM - [4]
IL-17F Promoter
63 nM - [4]
Assay
Thi17 Cells 0.03 uM - [4]
Tcl7 Cells 0.005 puM - [4]
Mouse Th17
) o 0.1 M Mouse Cells [2]
Differentiation
IL-17A Production 0.1 uM Mouse Cells [2]

Note: Pharmacokinetic data for TMP778 in mouse models, such as half-life, Cmax, and

bioavailability, are not readily available in the reviewed scientific literature.
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Signaling Pathway and Experimental Workflow

The diagrams below illustrate the signaling pathway targeted by TMP778 and a general
experimental workflow for its in vivo application.
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Caption: TMP778 inhibits RORyt, blocking IL-17 gene transcription and subsequent pro-
inflammatory cytokine production.
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In Vivo Experimental Workflow for TMP778
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Caption: A generalized workflow for in vivo studies using TMP778 in mouse models of
autoimmune disease.

Experimental Protocols
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The following are detailed protocols for the preparation and administration of TMP778 in mouse

models of Experimental Autoimmune Uveitis (EAU) and Experimental Autoimmune

Encephalomyelitis (EAE).

Protocol 1: TMP778 Administration for Experimental
Autoimmune Uveitis (EAU) Model

1.

Materials:

TMP778

Dimethylacetamide

Solutol HS 15

Sterile Saline (0.9% NacCl)

Alternatively: Dimethyl sulfoxide (DMSO)

Sterile 1 mL syringes with 27-30 gauge needles
B10.A mice (or other susceptible strain)
Interphotoreceptor retinoid-binding protein (IRBP)

Complete Freund's Adjuvant (CFA)

. Preparation of TMP778 Solution (Vehicle 1):

Prepare the vehicle by mixing 3% dimethylacetamide, 10% Solutol, and 87% sterile saline.[1]
Warm the vehicle slightly to aid in the dissolution of TMP778.

Dissolve TMP778 in the vehicle to a final concentration that allows for the administration of
20 mg/kg in a reasonable injection volume (e.g., 100-200 pL).

Ensure the solution is clear and free of precipitates before injection. Prepare fresh daily.
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3. EAU Induction:

o Emulsify IRBP in CFA according to standard EAU induction protocols.
e Immunize mice with the IRBP/CFA emulsion to induce EAU.[1][5]

4. TMP778 Administration:

e Begin TMP778 treatment on the day of immunization (Day 0) or as per the experimental
design.

o Administer TMP778 subcutaneously at a dose of 20 mg/kg.[1]

« Injections should be given twice daily, for example, in the morning and evening.[1]

» Administer the vehicle solution to the control group using the same volume and schedule.

» Vary the injection site on the abdomen to avoid local irritation.

5. Monitoring and Analysis:

» Monitor the mice for clinical signs of EAU using fundoscopy or other appropriate methods.[6]

o At the experimental endpoint, collect eyes for histological analysis and spleens or lymph
nodes for immunological assays (e.g., cytokine production in response to IRBP).[1][6]

Protocol 2: TMP778 Administration for Experimental
Autoimmune Encephalomyelitis (EAE) Model

1. Materials:

TMP778

Dimethyl sulfoxide (DMSOQO)

Sterile 1 mL syringes with 27-30 gauge needles

C57BL/6 mice (or other susceptible strain)
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Myelin oligodendrocyte glycoprotein (MOG) 35-55 peptide

Complete Freund's Adjuvant (CFA)

Pertussis toxin

. Preparation of TMP778 Solution (Vehicle 2):

Dissolve TMP778 in 100% DMSO to a stock concentration.

For injections, the stock solution may be further diluted if necessary, though direct injection of
small volumes of DMSO is common.

Prepare a fresh solution for each day of injections.

. EAE Induction:

Emulsify MOG35-55 in CFA.

Induce EAE in mice by immunization with the MOG/CFA emulsion and administration of
pertussis toxin according to standard protocols.[3][4]

. TMP778 Administration:

Initiate TMP778 treatment from the day of immunization (Day 0).[3][4]

Administer 200 pug of TMP778 per injection, subcutaneously.[3][4]

Injections are administered twice daily.[3][4]

The control group should receive an equivalent volume of DMSO.

Alternate injection sites to minimize skin irritation.

. Monitoring and Analysis:

Monitor mice daily for clinical signs of EAE and record scores based on a standardized scale
(e.g., 0-5).[3][4]
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At the conclusion of the experiment, isolate mononuclear cells from the central nervous
system (CNS) to analyze immune cell infiltration and cytokine production (e.g., IL-17 and
IFN-y) by flow cytometry or other methods.[3]

Conclusion

TMP778 is a valuable research tool for studying the role of the Th17/IL-17 axis in autoimmune
diseases. The protocols outlined above provide a framework for the effective in vivo
administration of TMP778 in mouse models. Researchers should optimize these protocols
based on their specific experimental needs and institutional guidelines for animal care and use.
The provided quantitative data and diagrams offer a quick reference for experimental design
and understanding the mechanism of action of TMP778. Further investigation into the
pharmacokinetics of TMP778 in mice would be beneficial for refining dosage and
administration schedules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for TMP778
Administration in Mouse Models]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824322#tmp778-administration-route-for-mouse-
models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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